Cas no 504-07-4 (Dihydro Uracil)

• Product Name: Dihydro Uracil
• CAS No: 504-07-4
• Molecular Formula: C₄H₆N₂O₂
• Molecular Weight: 114.1026
• MDL: MFCD00006029
• CID: 82387
• PubChem ID: 649

Dihydro Uracil Properties

Names and Identifiers

• Dihydropyrimidine-2,4(1H,3H)-dione
• Dihydrouracil
• 1,3-diazinane-2,4-dione
• 5,6-Dihydro-2,4-dihydroxypyrimidine
• 5,6-Dihydrouracil
• Dihydro-2,4(1H,3H)-pyrimidinedione
• Hydrouracil
• Dihydrouracile
• 2,4(1H,3H)-Pyrimidinedione, dihydro-
• DI-H-uracil
• Hydrouracil (8CI)
• 3,4-DIHYDROURACIL
• 4,5-dihydrouracil
• 2,4-Dioxotetrahydropyrimidine
• hexahydropyrimidine-2,4-dione
• Dihydro-pyrimidine-2,4-dione
• 5,6-Dihydro-2,4(1H,3H)-pyrimidinedione
• OIVLITBTBDPEFK-UHFFFAOYSA-N
• 016FR52RU5
• NSC118
• Dihydro Uracil
• NS00032057
• 6AAFA8BE-A3E1-41A4-85F8-FBE71F510CAD
• W-202894
• 504-07-4
• EN300-10815
• AI3-50443
• AS-11656
• FT-0624943
• AKOS001082457
• 5,4-dihydroxypyrimidine
• NSC11867
• J-640180
• 2,3H)-Pyrimidinedione, dihydro-
• DUC
• 5,6-Dihydro Uracil-13C15N2
• DB01849
• EINECS 207-982-1
• C00429
• NSC 11867
• Dihydropyrimidine-dione
• HMS3604J13
• Z57033885
• Uracil, dihydro-
• F11823
• J-800181
• dihydropyrimidine-2,4-dione
• SCHEMBL29419
• NSC-11867
• SY027535
• Hydrouracil (6CI,8CI)
• 2,4(1H,3H)-Pyrimidinedione, dihydro- (9CI)
• Q409340
• UNII-016FR52RU5
• 2,6-dihydroxy-4,5-dihydropyrimidine
• MFCD00006029
• DTXSID7060122
• SCHEMBL11345853
• HY-W012926
• bmse000425
• SB57251
• CS-W013642
• CHEBI:15901
• DB-071190
• Pyrimidine-2,4(1H,3H)-dione,5,6-dihydro-
• XH0481
• DTXCID6040828
• Dihydrouracil; 2,4(1H,3H)-Pyrimidinedione, dihydro-
• STK677038

• MDL： MFCD00006029
• InChIKey： OIVLITBTBDPEFK-UHFFFAOYSA-N
• Inchi： 1S/C4H6N2O2/c7-3-1-2-5-4(8)6-3/h1-2H2,(H2,5,6,7,8)
• SMILES： O=C1C([H])([H])C([H])([H])N([H])C(N1[H])=O
• BRN： 112496

Computed Properties

• Exact Mass: 114.04300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 114.042927
• Heavy Atom Count: 8
• Complexity: 132
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.1
• Tautomer Count: 8
• Surface Charge: 0
• Topological Polar Surface Area: 58.2

Experimental Properties

• LogP: -0.12650
• PSA: 58.20000
• Refractive Index: 1.467
• Boiling Point: 213.59°C (rough estimate)
• Melting Point: 279-281 °C (lit.)
• Flash Point: °C
• Solubility: Soluble in Sodium Hydroxide.
• Color/Form: Not available
• Solubility: Not available
• Density: 1.247

Dihydro Uracil Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Signal Word：Warning
• TSCA：Yes

Dihydro Uracil Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%